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Compound of Interest

Compound Name:
2-Butanamine, 1-methoxy-N,N-

dimethyl-

Cat. No.: B13837497

Get Quote

Executive Summary & Compound Profile
Target Molecule: 1-methoxy-N,N-dimethylbutan-2-amine CAS Registry Number: 144028-26-2

(Generic for isomer class; specific stereoisomers may vary) Molecular Formula: C₇H₁₇NO

Molecular Weight: 131.22 g/mol

This guide details the high-fidelity synthesis of 1-methoxy-N,N-dimethylbutan-2-amine, a

tertiary amine featuring a beta-methoxy ether linkage. Structurally, this compound serves as a

valuable intermediate in the synthesis of pharmaceutical agents, particularly as a mimic of

neurotransmitter backbones (e.g., acetylcholine analogs) or as a specialized chiral ligand in

asymmetric catalysis.

The synthesis strategy prioritizes the Reductive Amination pathway due to its scalability, mild

conditions, and avoidance of over-alkylation byproducts common in direct alkylation methods.

Retrosynthetic Analysis
To ensure high yield and purity, we deconstruct the target molecule into accessible precursors.

The primary disconnection occurs at the C-N bond, revealing 1-methoxy-2-butanone and
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dimethylamine as the optimal starting materials.

Target:
1-methoxy-N,N-dimethylbutan-2-amine

Intermediate:
Imine / Iminium Ion

Reduction (H-)

Precursors:
1-methoxy-2-butanone + Dimethylamine

Condensation (-H2O)

Upstream:
1,2-Epoxybutane + Methanol

Ring Opening
& Oxidation

Click to download full resolution via product page

Figure 1: Retrosynthetic logic flow prioritizing the reductive amination pathway.

Primary Synthesis Protocol: Reductive Amination
Methodology: Direct Reductive Amination (DRA) Reaction Type: One-pot condensation and

reduction Scale: Laboratory (10–50 mmol)

Reagents & Stoichiometry
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Component Role Equivalents Notes

1-methoxy-2-

butanone
Substrate 1.0 eq

Commercially

available or

synthesized via Swern

oxidation of 1-

methoxy-2-butanol.

Dimethylamine (DMA) Amine Source 1.5 – 2.0 eq

Use 2.0M solution in

THF or MeOH to

avoid gas handling.

NaBH(OAc)₃ Reductant 1.4 – 1.6 eq

Sodium

triacetoxyborohydride;

milder than NaBH₄,

prevents ketone

reduction.

Acetic Acid (AcOH) Catalyst 1.0 eq
Promotes iminium ion

formation.

Dichloromethane

(DCM)
Solvent 0.2 M conc. Anhydrous preferred.

Step-by-Step Experimental Procedure
Step 1: Iminium Ion Formation[1]

Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and

nitrogen inlet.

Charging: Add 1-methoxy-2-butanone (10 mmol, ~1.02 g) and anhydrous DCM (50 mL).

Amine Addition: Cool the solution to 0°C (ice bath). Add Dimethylamine (2.0 M in THF, 10

mL, 20 mmol) dropwise.

Catalysis: Add Acetic Acid (10 mmol, 0.6 mL).

Equilibration: Allow the mixture to stir at room temperature for 30–60 minutes. Note: This

ensures equilibrium formation of the iminium species.
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Step 2: Reduction
Reductant Addition: Cool the mixture back to 0°C. Add Sodium Triacetoxyborohydride

(STAB) (15 mmol, 3.18 g) in 3 portions over 15 minutes. Caution: Mild gas evolution (H₂)

may occur.

Reaction: Remove the ice bath and stir vigorously at room temperature for 12–16 hours.

Monitoring: Monitor reaction progress via TLC (System: 10% MeOH in DCM + 1% NH₄OH)

or GC-MS. Look for the disappearance of the ketone peak.

Step 3: Workup & Purification
Quench: Quench the reaction by adding saturated aqueous NaHCO₃ (30 mL) and stir for 15

minutes.

Extraction: Transfer to a separatory funnel. Extract the aqueous layer with DCM (3 x 30 mL).

Acid-Base Purification (Crucial for Amines):

Combine organic layers and extract with 1M HCl (3 x 30 mL). The product moves to the

aqueous phase; impurities remain in the organic phase.

Discard the organic phase.

Basify the aqueous phase to pH >12 using 6M NaOH.

Extract the cloudy aqueous mixture with DCM or Diethyl Ether (3 x 40 mL).

Drying: Dry the combined organic extracts over anhydrous Na₂SO₄, filter, and concentrate

under reduced pressure (careful: product may be volatile).

Alternative Pathway: Eschweiler-Clarke Methylation
If 1-methoxy-2-butanamine (primary amine) is available, N-methylation is efficiently achieved

using formaldehyde and formic acid.

Mechanism:
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Condensation of primary amine with formaldehyde → Imine.

Reduction by formic acid (source of hydride) → Secondary amine.

Repeat to form Tertiary amine.

Protocol Summary:

Mix: 1-methoxy-2-butanamine (1.0 eq) + Formic Acid (5.0 eq) + Formaldehyde (37% aq, 3.0

eq).

Reflux: Heat at 90–100°C for 12 hours until CO₂ evolution ceases.

Workup: Basify with NaOH, extract with ether, and distill.

Mechanistic Visualization
The following diagram illustrates the Reductive Amination pathway, detailing the transition from

ketone to tertiary amine.

1-methoxy-2-butanone

Hemiaminal
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+ DMA
(Acid Cat.)
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- H2O 1-methoxy-N,N-
dimethylbutan-2-amine

+ H- (STAB)
Reduction
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Figure 2: Mechanistic pathway of the STAB-mediated reductive amination.

Analytical Characterization (Expected Data)
To validate the synthesis, the following spectral signatures should be confirmed:

¹H NMR (400 MHz, CDCl₃):

δ 0.90 (t, 3H, -CH₂-CH₃)
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δ 1.3–1.5 (m, 2H, -CH₂-CH₃)

δ 2.25 (s, 6H, -N(CH₃)₂)

δ 2.60 (m, 1H, Chiral CH-N)

δ 3.35 (s, 3H, -OCH₃)

δ 3.40–3.55 (dd, 2H, -CH₂-OCH₃)

Mass Spectrometry (ESI+):

[M+H]⁺ Calculated: 132.13 m/z.

Safety & Handling (E-E-A-T)
Dimethylamine: Highly flammable and toxic. Use in a well-ventilated fume hood. If using the

hydrochloride salt, neutralize in situ carefully.

Sodium Triacetoxyborohydride: Reacts with water to release hydrogen gas. Keep dry and

add slowly.

Product: As a tertiary amine, it may act as a skin irritant or sensitizer. Handle with nitrile

gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Synthesis Guide: 1-methoxy-N,N-
dimethylbutan-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13837497/docs#technical-synthesis-guide-1-
methoxy-n-n-dimethylbutan-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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